Cas no 672948-03-7 (2-Oxazolecarboxylic acid)

• Product Name: 2-Oxazolecarboxylic acid
• CAS No: 672948-03-7
• MF: C₄H₃NO₃
• MW: 113.071521043777
• MDL: MFCD17926331
• CID: 68586
• PubChem ID: 12981183
• Update Time: 2025-04-18

2-Oxazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid
• 1,3-oxazole-2-carboxylic acid
• Oxazole-2-carboxylic acid
• 2-Carboxy-oxazole
• Oxazole-2-carboxylicacid
• J-510194
• FT-0742732
• CS-W021738
• CQHYICHMGNSGQH-UHFFFAOYSA-N
• SY040090
• AC-30981
• A835702
• AB19305
• 672948-03-7
• MFCD04114935
• SCHEMBL287187
• DTXSID80514312
• AKOS006293920
• EN300-87133
• AM20100620
• oxazolecarboxylic
• 60999-22-6
• DB-188835
• DB-014955
• oxazolecarboxylic acid

• MDL： MFCD17926331
• Inchi： 1S/C4H3NO3/c6-4(7)3-5-1-2-8-3/h1-2H,(H,6,7)
• InChI Key： CQHYICHMGNSGQH-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(=O)O

Computed Properties

• Exact Mass: 113.01100
• Monoisotopic Mass: 113.011292958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.449
• Melting Point: Nota available
• Boiling Point: 282.5℃ at 760 mmHg
• Flash Point: 125 ºC
• Refractive Index: 1.517
• PSA: 63.33000
• LogP: 0.37280
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Oxazolecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles